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Compound of Interest

Compound Name: 6-Bromoisoquinoline-1-carbonitrile

Cat. No.: B1380134 Get Quote

Essential Safety and Handling Guide for 6-
Bromoisoquinoline-1-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Bromoisoquinoline-1-carbonitrile (CAS RN: 1082674-24-5).

Adherence to these guidelines is critical to ensure personal safety and proper management of

this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromoisoquinoline-1-carbonitrile is a solid substance that requires careful handling due to

its potential health hazards. The primary routes of exposure are inhalation, skin contact, and

eye contact.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to mitigate these

risks. The following table summarizes the required PPE for handling this compound.

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves prior to use.

To prevent skin contact and

irritation.[3]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a risk of

splashing.

To protect eyes from dust

particles and splashes,

preventing serious eye

irritation.[3]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator for dust is

recommended.

To prevent inhalation of dust

and subsequent respiratory

tract irritation.[3]

Quantitative Data Summary
The following table summarizes the available quantitative physical and chemical data for 6-
Bromoisoquinoline-1-carbonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42717371.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42717371.htm
https://hoffmanchemicals.com/products/1082674-24-5-6-bromoisoquinoline-1-carbonitrile
https://static.cymitquimica.com/products/54/pdf/sds-OR55470.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR55470.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR55470.pdf
https://www.benchchem.com/product/b1380134?utm_src=pdf-body
https://www.benchchem.com/product/b1380134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H5BrN2 [2]

Molecular Weight 233.07 g/mol [2]

Physical State Solid (Yellow to white) [2]

Melting Point 152°C [1]

Boiling Point (Predicted) 403.9 ± 25.0 °C [1]

Density (Predicted) 1.66 ± 0.1 g/cm³ [1]

Storage Temperature
Room Temperature (Sealed in

dry)
[1][2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and compliance.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 6-
Bromoisoquinoline-1-carbonitrile from receipt to disposal.
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Experimental Workflow for 6-Bromoisoquinoline-1-carbonitrile

Receiving and Inspection

Storage in a Cool, Dry, Well-Ventilated Area

Donning Appropriate PPE

Weighing and Handling in a Fume Hood

Experimental Use

Decontamination of Equipment and Work Area

Segregation of Waste

Proper Disposal

Click to download full resolution via product page

Caption: Step-by-step process for safe handling of 6-Bromoisoquinoline-1-carbonitrile.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[3]

Preparation and Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Before handling, ensure all necessary PPE is correctly worn.

Avoid generating dust.[3] If the solid is fine, handle it with care to minimize airborne

particles.

Use dedicated spatulas and weighing boats.

During Experimentation:

Keep the container closed when not in use.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[3]

Disposal Plan
Proper disposal of 6-Bromoisoquinoline-1-carbonitrile and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Plan for 6-Bromoisoquinoline-1-carbonitrile

Unused Product

Collect in a labeled, sealed container for chemical waste.

Contaminated Materials (e.g., gloves, wipes)

Empty Containers

Recycle if possible, or dispose of in an authorized landfill.Dispose of as special waste through a licensed disposal company.

Consult local, state, and federal regulations.

Click to download full resolution via product page

Caption: Waste stream management for 6-Bromoisoquinoline-1-carbonitrile.

Disposal Guidelines:

Unused Material and Contaminated Waste:

Collect waste in a designated, properly labeled, and sealed container.

Arrange for disposal as special waste through a licensed disposal company.[4]

Consult with your institution's environmental health and safety (EHS) department for

specific procedures.

Empty Containers:

Recycle containers if possible.[3]
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If recycling is not an option, dispose of them in an authorized landfill according to local

regulations.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[3]

Skin Contact

Take off contaminated clothing and wash it

before reuse. Wash skin with plenty of water. If

skin irritation occurs, get medical

advice/attention.[3]

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

Fire
Use dry chemical, carbon dioxide, water spray,

or foam.

Spill

Use dry clean-up procedures and avoid

generating dust. Collect residue and place it in

sealed containers for disposal. Wash the area

with large amounts of water.[3]

This guide is intended to provide essential safety and logistical information. Always refer to the

most current Safety Data Sheet (SDS) for 6-Bromoisoquinoline-1-carbonitrile and consult

with your institution's safety officer for any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromo-1-isoquinolinecarbonitrile | 1082674-24-5 [amp.chemicalbook.com]

2. hoffmanchemicals.com [hoffmanchemicals.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. combi-blocks.com [combi-blocks.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Bromoisoquinoline-1-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380134#personal-protective-equipment-for-
handling-6-bromoisoquinoline-1-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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